6,7,8,9,10,10-Hexachloro-1,5,5a,6,9,9a-hexahydro-6,9-methano-2,4,3-benzodioxathiepin-3-oxide

• CAS No.: 33213-65-9
• Product Name: 6,7,8,9,10,10-Hexachloro-1,5,5a,6,9,9a-hexahydro-6,9-methano-2,4,3-benzodioxathiepin-3-oxide
• Molecular Formula: C₉H₆Cl₆O₃S
• Molecular Weight: 406.9 g/mol
• IUPAC Name: (1R,9S)-1,9,10,11,12,12-hexachloro-4,6-dioxa-5λ4-thiatricyclo[7.2.1.02,8]dodec-10-ene 5-oxide
• Standard InChI: InChI=1S/C9H6Cl6O3S/c10-5-6(11)8(13)4-2-18-19(16)17-1-3(4)7(5,12)9(8,14)15/h3-4H,1-2H2/t3?,4?,7-,8+,19?
• Standard InChIKey: RDYMFSUJUZBWLH-QTSFFCDASA-N
• Isomeric SMILES: C1[C@H]2[C@H](COS(=O)O1)[C@@]3(C(=C([C@]2(C3(Cl)Cl)Cl)Cl)Cl)Cl
• Impurities: Technical endosulfan according to The Food and Agricultural Organization specifications must contain 94% endosulfan as the active ingredient and impurities may not exceed 2% endosulfan alcohol and 1% endosulfan ether.
• SMILES: C1C2C(COS(=O)O1)C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl
• Canonical SMILES: C1C2C(COS(=O)O1)C3(C(=C(C2(C3(Cl)Cl)Cl)Cl)Cl)Cl
• Boiling Point: Decomposes (NIOSH, 2016); 106 °C at 0.7 mm Hg (with partial decomposition); decomposes; Decomposes
• Colorform: Brown crystals ... [Note: Technical product is a tan, waxy, isomer mixture].
• Density: 1.745 at 68 °F (EPA, 1998); 1.745 at 20 °C; 1.7 g/cm³; 1.74
• Melting Point: 406 to 410 °F (NTP, 1992); 158 to 212 °F Range of values given is for a mixture of isomers (a isomer 228.7° F; b isomer 415.9° F). (EPA, 1998); 106.0 °C; 106 °C (pure); 106 °C (pure), 70-100 °C (technical); 223°F
• Physical Description: Beta - endosulfan appears as brown crystals. Melting point 208-210°C. Used as an insecticide.; Endosulfan appears as a brown or colorless crystalline solid with a pungent odor. More dense than water and nearly insoluble in water. Toxic by inhalation, skin absorption, or ingestion. Used as a pesticide, fungicide or herbicide.; Endosulfan and metabolites appears as a brown or colorless crystalline solid with a pungent odor. Shipped suspended in a liquid carrier. Denser than water and practically insoluble in, water. Toxic by inhalation, skin absorption or ingestion. Not combustible but liquid carrier may be combustible with a flash point over 200°F. A mixture of isomers of a sulfurous acid ester of a chlorinated cyclic diol. Used as an insecticide and acaricide.; PURE COLOURLESS CRYSTALS. TECHNICAL: BROWN FLAKES WITH CHARACTERISTIC ODOUR.; Brown crystals with a slight, sulfur dioxide odor.; Brown crystals with a slight, sulfur dioxide odor. [insecticide] [Note: Technical product is a tan, waxy, isomer mixture.]
• Description: Endosulfan appears as a brown or colorless crystalline solid with a pungent odor. More dense than water and nearly insoluble in water. Toxic by inhalation, skin absorption, or ingestion. Used as a pesticide, fungicide or herbicide.; Endosulfan is a pesticide. It is a cream- to brown-colored solid that may appear in the form of crystals or flakes. It has a smell like turpentine, but does not burn. It does not occur naturally in the environment. Endosulfan is used to control insects on food and non-food crops and also as a wood preservative.; Endosulfan is a cyclic sulfite ester that is 1,5,5a,6,9,9a-hexahydro-6,9-methano-2,4,3-benzodioxathiepine 3-oxide substituted by chloro groups at positions 6, 7, 8, 9, 10 and 10. It has a role as a GABA-gated chloride channel antagonist, an acaricide, an agrochemical and a persistent organic pollutant. It is a cyclodiene organochlorine insecticide and a cyclic sulfite ester.
• Shelf Life: Stable to sunlight; Slowly hydrolyzed in aqeuous acids and alkalis, with the formation of the diol and sulfur dioxide.; Endosulfan is stable to sunlight but is susceptible to oxidation and the formation of endosulfan sulfate in the presence of growing vegetation.
• Solubility: Insoluble (NTP, 1992); less than 1 mg/mL at 73° F (NTP, 1992); 1.14e-06 M; Sol in xylene, kerosene, chloroform, acetone, and alcohol; In ethyl acetate 200, dichloromethane 200, toluene 200, ethanol 65, hexane 24 (all in g/L, 20 °C); In water, alpha-form = 0.32:, beta-form = 0.33 mg/L at 22 °C; In water, 0.53 mg/L at 25 °C /alpha-endosulfan/; 0.28 mg/L at 25 °C /beta-endosulfan/; Solubility in water: none; 0.00001%
• Synonyms: (3α,5aα,6β,9β,9aα)-6,7,8,9,10,10-Hexachloro-1,5,5a,6,9,9a-hexahydro-6,9-methano-2,4,3-benzodioxathiepin 3-Oxide;_x000B_1,4,5,6,7,7-Hexachloro-5-norbornene-2,3-dimethanol Exocyclic Sulfite; Endosulfan B; Endosulfan 2; Endosulfan II; Endosulphan II; General
• Vapor Pressure: 1e-05 mm Hg at 77 °F (EPA, 1998); 6.78e-07 mmHg; 1.73X10-7 at 25 °C; Vapor pressure, Pa at 80 °C: 1.2; 0.00001 mmHg; (77°F): 0.00001 mmHg
• PubChem Compound: 11304328
• Last Modified: Dec 23 2021